Cas no 922014-83-3 (N-{2-(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-2-yl)sulfonylethyl}-2-(4-methoxyphenoxy)acetamide)

• Product name: N-{2-(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-2-yl)sulfonylethyl}-2-(4-methoxyphenoxy)acetamide
• CAS No: 922014-83-3
• MF: C₂₂H₂₈N₂O₇S
• MW: 464.531925201416
• CID: 6353066
• PubChem ID: 16827072

N-{2-(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-2-yl)sulfonylethyl}-2-(4-methoxyphenoxy)acetamide Chemical and Physical Properties

Names and Identifiers

• N-{2-(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-2-yl)sulfonylethyl}-2-(4-methoxyphenoxy)acetamide
• N-{2-[(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-2-yl)sulfonyl]ethyl}-2-(4-methoxyphenoxy)acetamide
• AKOS024636031
• F2282-0405
• N-[2-[(6,7-dimethoxy-3,4-dihydro-1H-isoquinolin-2-yl)sulfonyl]ethyl]-2-(4-methoxyphenoxy)acetamide
• N-(2-((6,7-dimethoxy-3,4-dihydroisoquinolin-2(1H)-yl)sulfonyl)ethyl)-2-(4-methoxyphenoxy)acetamide
• 922014-83-3

• Inchi： 1S/C22H28N2O7S/c1-28-18-4-6-19(7-5-18)31-15-22(25)23-9-11-32(26,27)24-10-8-16-12-20(29-2)21(30-3)13-17(16)14-24/h4-7,12-13H,8-11,14-15H2,1-3H3,(H,23,25)
• InChI Key： ZNXIUCBZVWWDJA-UHFFFAOYSA-N
• SMILES： S(CCNC(COC1C=CC(=CC=1)OC)=O)(N1CC2C=C(C(=CC=2CC1)OC)OC)(=O)=O

Computed Properties

• Exact Mass: 464.16172241g/mol
• Monoisotopic Mass: 464.16172241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 691
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 112Ų

Additional information on N-{2-(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-2-yl)sulfonylethyl}-2-(4-methoxyphenoxy)acetamide

N-{2-(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-2-yl)sulfonylethyl}-2-(4-methoxyphenoxy)acetamide: An Overview

N-{2-(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-2-yl)sulfonylethyl}-2-(4-methoxyphenoxy)acetamide (CAS No. 922014-83-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a 6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline moiety and a 4-methoxyphenoxy group. These structural elements contribute to its potential therapeutic applications and biological activities.

The 6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline scaffold is a well-known motif in natural products and synthetic compounds with diverse biological activities. It has been extensively studied for its potential in treating various diseases, including neurodegenerative disorders and cancer. The presence of this scaffold in N-{2-(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-2-yl)sulfonylethyl}-2-(4-methoxyphenoxy)acetamide suggests that it may possess similar therapeutic properties.

The 4-methoxyphenoxy group is another key structural element that contributes to the compound's biological activity. This group is known for its ability to modulate receptor interactions and enhance the compound's pharmacological profile. Recent studies have shown that compounds containing this group exhibit potent anti-inflammatory and antioxidant properties.

In terms of its chemical structure, N-{2-(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-2-yl)sulfonylethyl}-2-(4-methoxyphenoxy)acetamide is a sulfonamide derivative. Sulfonamides are a class of compounds that have been widely used in medicine for their antibacterial and anti-inflammatory properties. The sulfonamide moiety in this compound likely plays a crucial role in its biological activity by interacting with specific protein targets.

The synthesis of N-{2-(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-2-yl)sulfonylethyl}-2-(4-methoxyphenoxy)acetamide involves several steps and requires careful control of reaction conditions to ensure high yield and purity. Recent advancements in synthetic methodologies have made it possible to produce this compound on a larger scale with improved efficiency. Techniques such as microwave-assisted synthesis and catalytic methods have been particularly effective in optimizing the synthesis process.

In the context of pharmaceutical research, N-{2-(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-2-yl)sulfonylethyl}-2-(4-methoxyphenoxy)acetamide has shown promising results in preclinical studies. It has been evaluated for its potential as an anti-inflammatory agent and has demonstrated significant efficacy in reducing inflammation in animal models. Additionally, preliminary studies suggest that it may have neuroprotective effects, making it a potential candidate for the treatment of neurodegenerative diseases.

The mechanism of action of N-{2-(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-2-yl)sulfonylethyl}-2-(4-methoxyphenoxy)acetamide is not yet fully understood but is believed to involve multiple pathways. It is thought to interact with specific receptors and enzymes involved in inflammatory processes and oxidative stress. Further research is needed to elucidate the exact mechanisms by which this compound exerts its therapeutic effects.

Clinical trials are currently underway to assess the safety and efficacy of N-{2-(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-2-yl)sulfonylethyl}-2-(4-methoxyphenoxy)acetamide in human subjects. These trials are designed to evaluate its potential as a treatment for various inflammatory conditions and neurodegenerative diseases. Early results from these trials are encouraging and suggest that this compound may offer significant therapeutic benefits.

In conclusion, N-{2-(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-2-yl)sulfonylethyl}-2-(4-methoxyphenoxy)acetamide (CAS No. 922014-83-3) is a promising compound with potential applications in the treatment of inflammatory and neurodegenerative diseases. Its unique structural features and biological activities make it an attractive candidate for further research and development in the pharmaceutical industry.